Cas no 2172498-84-7 (2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid
• CAS No: 2172498-84-7
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6440744
• PubChem ID: 165835677
• Update Time: 2025-05-19

2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid
• 2172498-84-7
• EN300-1633224

• Inchi： 1S/C11H20O4/c1-9(2)5-11(14,6-9)10(3,7-15-4)8(12)13/h14H,5-7H2,1-4H3,(H,12,13)
• InChI Key： XQSCFMYGPPDAJY-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)(C)COC)CC(C)(C)C1

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid

Comprehensive Guide to 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172498-84-7): Properties, Applications, and Market Insights

2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid (CAS No. 2172498-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its hydroxy-dimethylcyclobutyl and methoxy-methylpropanoic acid moieties, offers a versatile platform for drug development and synthetic chemistry. In this article, we delve into its chemical properties, synthesis pathways, and emerging applications, while addressing common queries from researchers and industry professionals.

The molecular structure of 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid combines a cyclobutyl ring with hydroxyl and methoxy functional groups, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in targeting metabolic disorders and inflammatory pathways, aligning with the growing demand for novel small-molecule therapeutics.

From a synthetic perspective, the preparation of CAS 2172498-84-7 often involves multi-step organic reactions, including cyclization and selective oxidation. Optimizing these processes for higher yields and purity remains a key focus for chemists, as reflected in frequent searches for "efficient synthesis of hydroxy-dimethylcyclobutyl derivatives" or "scalable routes to methoxy-methylpropanoic acid compounds." These queries underscore the industry's need for cost-effective and sustainable production methods.

The applications of 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid extend beyond pharmaceuticals. Its structural complexity makes it a candidate for advanced material science, particularly in designing functional polymers or chiral catalysts. With the rise of green chemistry trends, researchers are exploring its role in biodegradable materials—a topic frequently searched alongside terms like "eco-friendly chemical building blocks."

Market analyses indicate steady growth in demand for CAS 2172498-84-7, driven by R&D investments in precision medicine and specialty chemicals. Suppliers often highlight its high purity grades (e.g., >98%) to meet stringent research requirements. Common purchasing questions include "reliable sources for 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid" and "stability data for long-term storage," emphasizing the need for transparent technical documentation.

Quality control is paramount when working with 2172498-84-7. Analytical techniques such as HPLC and NMR are essential for verifying its identity and purity—topics frequently discussed in forums and search queries like "characterization protocols for cyclobutyl-containing acids." Regulatory compliance also features prominently, with researchers seeking information on REACH registration status or handling guidelines to ensure workplace safety.

Future research directions for 2-(1-hydroxy-3,3-dimethylcyclobutyl)-3-methoxy-2-methylpropanoic acid may explore its enantioselective synthesis or derivatization for targeted drug delivery systems. The compound's stereochemical complexity presents opportunities for developing chiral auxiliaries—a niche area with growing academic interest. As AI-assisted drug discovery accelerates, computational studies predicting its molecular interactions are becoming another hot topic in literature searches.

In summary, CAS 2172498-84-7 represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmaceutical intermediate and material science component positions it at the intersection of multiple industries. For researchers and procurement specialists, staying updated on its latest applications and synthetic advancements—often searched as "recent patents involving hydroxy-dimethylcyclobutyl compounds"—is crucial for leveraging its full potential.